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Compound of Interest

Compound Name: 4-Pentynoic acid

Cat. No.: B122968

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the melting and boiling points of 4-
Pentynoic acid, a valuable building block in organic synthesis. The document outlines the
experimentally determined values for these key physical properties, details the methodologies
for their determination, and presents a logical workflow for these experimental procedures.

Physicochemical Data of 4-Pentynoic Acid

The melting and boiling points are critical parameters for the purification, handling, and storage
of 4-Pentynoic acid. The empirically determined values are summarized in the table below.

Physical Property Value Conditions

Melting Point 52-58 °C Ambient Pressure
54-57 °C Ambient Pressure[1][2][3]

57 °C Ambient Pressure

Boiling Point 110 °C at 30 mmHg[1][2][3][4]

at 760 mmHg (Atmospheric
204 °C
Pressure)
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Experimental Protocols

The determination of accurate melting and boiling points requires precise experimental
techniques. The following sections detail the standard methodologies employed for these
measurements.

Melting Point Determination

The melting point of 4-Pentynoic acid is determined using the capillary method with a
calibrated digital melting point apparatus.

Materials and Equipment:

4-Pentynoic acid sample (solid)

Capillary tubes (sealed at one end)

Digital melting point apparatus (e.g., Stuart SMP30, Mettler Toledo MP70)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of dry 4-Pentynoic acid is finely ground using a mortar
and pestle.

o Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample, and the tube is tapped gently to pack the solid into the sealed end. A sample height
of 2-3 mm is optimal.

o Apparatus Setup: The melting point apparatus is calibrated using certified standards. The
heating rate is set to a preliminary rapid scan (e.g., 10-20 °C/min) to approximate the melting
range.

e Measurement: The loaded capillary tube is inserted into the heating block of the apparatus.
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« Initial Determination: A rapid heating run is performed to get a rough estimate of the melting
point.

» Accurate Determination: A second measurement is performed with a fresh sample. The
apparatus is heated rapidly to a temperature approximately 10-15 °C below the estimated
melting point. The heating rate is then reduced to 1-2 °C/min to allow for thermal equilibrium.

o Observation: The temperature at which the first liquid droplet appears is recorded as the
onset of melting. The temperature at which the entire sample becomes a clear liquid is
recorded as the final melting point. The melting range is reported.

Boiling Point Determination at Reduced Pressure

The boiling point of 4-Pentynoic acid is determined at reduced pressure to prevent potential
decomposition at its atmospheric boiling point. The Siwoloboff method is a common and
effective technique.

Materials and Equipment:

4-Pentynoic acid sample (liquid or molten)
e Small test tube

o Capillary tube (sealed at one end)

e Thermometer

e Heating bath (e.qg., oil bath)

e Vacuum source and manometer

e Clamps and stand

Procedure:

o Sample Preparation: A small volume (approximately 0.5 mL) of 4-Pentynoic acid is placed
in a small test tube.
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o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the test
tube with the open end submerged in the liquid sample.

o Apparatus Assembly: The test tube is attached to a thermometer, and both are immersed in
a heating bath. The apparatus is connected to a vacuum system with a manometer to control
and measure the pressure.

o Pressure Adjustment: The system is evacuated to the desired pressure (e.g., 30 mmHg).
» Heating: The heating bath is stirred and heated gently.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the inverted capillary tube. The heating is continued until a continuous and rapid stream of
bubbles is observed.

o Equilibrium: The heating is then discontinued, and the bath is allowed to cool slowly.

» Boiling Point Reading: The temperature at which the bubbling ceases and the liquid just
begins to enter the capillary tube is recorded as the boiling point at that specific reduced
pressure.

Experimental Workflow Visualization

The logical flow of the experimental determination of the physicochemical properties of 4-
Pentynoic acid is depicted in the following diagram.
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Caption: Workflow for determining the melting and boiling points of 4-Pentynoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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